Cas no 118943-35-4 (1,4-Butanediol, 1-[3-(trifluoromethyl)phenyl]-)

• Product Name: 1,4-Butanediol, 1-[3-(trifluoromethyl)phenyl]-
• CAS No: 118943-35-4
• MF: C₁₁H₁₃F₃O₂
• MW: 234.214934110641
• CID: 3670226
• PubChem ID: 85580370
• Update Time: 2025-04-22

1,4-Butanediol, 1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1-[3-(trifluoromethyl)phenyl]-
• DTXSID401255307
• 1-[3-(Trifluoromethyl)phenyl]-1,4-butanediol
• 118943-35-4

• Inchi： 1S/C11H13F3O2/c12-11(13,14)9-4-1-3-8(7-9)10(16)5-2-6-15/h1,3-4,7,10,15-16H,2,5-6H2
• InChI Key： CBMQEXLICCIWIG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CCCO)O)(F)F

Computed Properties

• Exact Mass: 234.08676414Da
• Monoisotopic Mass: 234.08676414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų